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Compound of Interest

Compound Name: Epichlorohydrin-d5

Cat. No.: B137625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epichlorohydrin-d5 is the deuterated form of epichlorohydrin, an organochlorine compound

and an epoxide. In this isotopically labeled version, five hydrogen atoms have been replaced

by deuterium. This substitution makes it an invaluable tool in various scientific disciplines,

particularly in analytical chemistry and metabolic studies, where it serves as an internal

standard for mass spectrometry and a tracer for elucidating reaction mechanisms. Its chemical

reactivity, owing to the presence of both an epoxide ring and a chlorine atom, makes it a

versatile chemical intermediate. This guide provides a comprehensive overview of the chemical

properties, structure, and relevant experimental methodologies for Epichlorohydrin-d5.

Chemical Properties and Structure
Epichlorohydrin-d5 is a colorless liquid with a characteristic chloroform-like odor.[1] The

incorporation of five deuterium atoms results in a higher molecular weight compared to its non-

deuterated counterpart.

Table 1: Physical and Chemical Properties of
Epichlorohydrin-d5
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Property Value

Molecular Formula C₃D₅ClO

Molecular Weight 97.56 g/mol [2][3]

CAS Number 69533-54-6[2][3][4]

Appearance Colorless liquid[1]

Density 1.247 g/mL at 25 °C[2][3][4]

Boiling Point 115-117 °C (lit.)[2][3][4]

Melting Point -57 °C (lit.)[2][3][4]

Refractive Index n20/D 1.438 (lit.)[2][3][4]

Isotopic Purity ≥98 atom % D[2][3][4]

Chemical Structure
The structure of Epichlorohydrin-d5 consists of a three-membered epoxide ring with a

chloromethyl-d2 substituent. The deuterium atoms are distributed across the molecule.

Caption: Chemical structure of Epichlorohydrin-d5.

Experimental Protocols
Synthesis of Epichlorohydrin (General)
While a specific, detailed protocol for the synthesis of Epichlorohydrin-d5 is not readily

available in the public domain, it is typically prepared from deuterated precursors. The general,

non-deuterated synthesis of epichlorohydrin is well-established and commonly proceeds via

the hydrochlorination of glycerol, followed by dehydrochlorination.

Materials:

Glycerol

Hydrogen chloride (gas)
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Carboxylic acid catalyst (e.g., acetic acid)

Base (e.g., sodium hydroxide)

Procedure:

Hydrochlorination: Glycerol is reacted with hydrogen chloride gas in the presence of a

carboxylic acid catalyst. This step produces a mixture of dichlorohydrins.

Dehydrochlorination: The resulting dichlorohydrin mixture is treated with a base, such as

sodium hydroxide, to induce ring closure and form epichlorohydrin.

Purification: The crude epichlorohydrin is then purified by distillation.

Glycerol Dichlorohydrins
+ HCl, Catalyst

Epichlorohydrin
+ Base

Click to download full resolution via product page

Caption: General synthesis pathway of epichlorohydrin from glycerol.

Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of Epichlorohydrin using Epichlorohydrin-
d5 as an Internal Standard
This protocol describes a common application of Epichlorohydrin-d5 as an internal standard

for the quantification of epichlorohydrin in a sample matrix, such as drinking water.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Headspace autosampler (optional, for volatile samples)

GC Column: A polar capillary column, such as one with a polyethylene glycol (WAX)

stationary phase, is often suitable.
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Reagents:

Epichlorohydrin-d5 internal standard solution of known concentration

Solvent for dilution (e.g., methanol, dichloromethane)

Sample matrix

Procedure:

Sample Preparation:

Accurately weigh or measure the sample.

Spike the sample with a known amount of the Epichlorohydrin-d5 internal standard

solution.

If necessary, perform an extraction (e.g., liquid-liquid extraction or solid-phase extraction)

to isolate the analyte and internal standard.

GC-MS Analysis:

Inject a specific volume of the prepared sample onto the GC column.

The GC oven temperature is programmed to separate epichlorohydrin and

Epichlorohydrin-d5 from other matrix components.

The mass spectrometer is operated in selected ion monitoring (SIM) mode to detect

characteristic ions for both epichlorohydrin and Epichlorohydrin-d5.

Quantification:

A calibration curve is generated by analyzing standards containing known concentrations

of epichlorohydrin and a constant concentration of Epichlorohydrin-d5.

The ratio of the peak area of epichlorohydrin to the peak area of Epichlorohydrin-d5 is

plotted against the concentration of epichlorohydrin.
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The concentration of epichlorohydrin in the sample is determined from the calibration

curve using the measured peak area ratio.

Sample Preparation

GC-MS Analysis

Quantification

Sample

Spike with
Epichlorohydrin-d5

Extraction (optional)

Inject into GC

Chromatographic Separation

MS Detection (SIM)

Calculate Concentration

Generate Calibration Curve

Click to download full resolution via product page

Caption: Experimental workflow for GC-MS analysis using an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b137625?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Applications in Research and Drug Development
The primary application of Epichlorohydrin-d5 is as an internal standard in quantitative

analytical methods. Its use is crucial for correcting for variations in sample preparation and

instrument response, thereby improving the accuracy and precision of measurements.

In drug development, deuterated compounds like Epichlorohydrin-d5 are used in

pharmacokinetic studies to trace the metabolic fate of molecules. The deuterium label allows

for the differentiation between the administered compound and its metabolites from

endogenous substances. While epichlorohydrin itself is not typically a therapeutic agent, its

derivatives are important in the synthesis of various pharmaceuticals. Therefore, understanding

its reactivity and being able to accurately quantify it and related compounds is essential.

Safety Information
Epichlorohydrin is classified as a flammable liquid and is toxic if swallowed, in contact with skin,

or if inhaled.[5] It is also a suspected carcinogen.[5] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

All work should be conducted in a well-ventilated fume hood. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Epichlorohydrin-d5:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137625#epichlorohydrin-d5-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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